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Compound of Interest

Compound Name: Phytanate

Cat. No.: B1244857

Phytanic Acid's Nuclear Receptor Activation
Profile: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of phytanic acid's ability to activate nuclear
receptors against other branched-chain fatty acids (BCFAs). The information is compiled from
experimental data to assist researchers in understanding the nuanced roles of these fatty acids
in cellular signaling and to support drug discovery and development efforts.

Quantitative Comparison of Nuclear Receptor
Activation

The following table summarizes the quantitative data on the activation of various nuclear
receptors by phytanic acid and other relevant fatty acids. The data is primarily derived from in
vitro reporter gene assays.
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. Nuclear . Concentrati Fold
Fatty Acid Cell Line Assay Type L
Receptor on Activation
) ] Human Reporter
Phytanic Acid HepG2 100 pM ~6.1[1]
PPARa Gene Assay
Murine Reporter
HepG2 100 uM ~6.2[1]
PPARa Gene Assay
) Reporter
Bovine PPAR  BML-Bovl 158 uM >3
Gene Assay
Human Reporter o
Cv-1 50 uM Negligible[2]
PPARYy Gene Assay
Human Reporter o
Cv-1 50 uM Negligible[2]
PPARS Gene Assay
Significant,
Human Reporter )
C0Ss-1 50 uM concentration
RXRa, B,y Gene Assay
-dependent[2]
] ) ] Human Reporter Significant
Pristanic Acid - 1puM ) ]
PPARa Gene Assay induction[2]
Human Reporter o
Cv-1 50 uM Negligible[2]
PPARY Gene Assay
Human Reporter o
Cv-1 50 uM Negligible[2]
PPARJ Gene Assay
Dodecanoic ) Reporter
) Bovine PPAR  BML-Bovl 500 uM >4
Acid (C12:0) Gene Assay
Palmitic Acid ) Reporter
Bovine PPAR  BML-Bovl 158 uM >3
(C16:0) Gene Assay
Stearic Acid ) Reporter
Bovine PPAR  BML-Bovl 190 uM >3
(C18:0) Gene Assay
Oleic Acid ) Reporter o
Bovine PPAR  BML-Bovl 158 uM Significant
(C18:1) Gene Assay
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Linoleic Acid ) Reporter o
Bovine PPAR  BML-Bovl - Significant
(C18:2) Gene Assay

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways and a typical experimental
workflow for assessing nuclear receptor activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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